Cas no 2138805-11-3 (N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylbut-2-ene-1,4-diamine)

• Product Name: N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylbut-2-ene-1,4-diamine
• CAS No: 2138805-11-3
• MF: C₁₀H₁₇N₅
• MW: 207.275480985641
• CID: 5944642
• PubChem ID: 165485254
• Update Time: 2025-06-03

N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylbut-2-ene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylbut-2-ene-1,4-diamine
• N1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]but-2-ene-1,4-diamine
• EN300-1130929
• 2138805-11-3

• Inchi： 1S/C10H17N5/c11-4-1-2-5-13-10-3-6-14-15(10)9-7-12-8-9/h1-3,6,9,12-13H,4-5,7-8,11H2/b2-1+
• InChI Key： SEZAPXWZVDAPHZ-OWOJBTEDSA-N
• SMILES： N1CC(C1)N1C(=CC=N1)NC/C=C/CN

Computed Properties

• Exact Mass: 207.14839556g/mol
• Monoisotopic Mass: 207.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 67.9Ų

Additional information on N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylbut-2-ene-1,4-diamine

Introduction to Compound CAS No 2138805-11-3: N₁-[azetidin-3-yl]-N₄-[pyrazol-5-yl]butane

The compound with CAS Registry Number 2138805-11-3, commonly referred to as N₁-[azetidin-3-yl]-N₄-[pyrazol-5-yl]butane, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of an azetidine ring and a pyrazole moiety, which are both heterocyclic structures known for their diverse chemical properties and potential biological activities. The molecule's structure, which includes a butane chain connecting these two rings, suggests a variety of applications in drug design and materials science.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have focused on its ability to act as a scaffold for constructing bioactive molecules. For instance, the azetidine ring, a four-membered saturated heterocycle containing one nitrogen atom, is known for its rigidity and ability to form hydrogen bonds. This makes it an ideal component for designing molecules with specific binding affinities to biological targets such as enzymes or receptors.

The pyrazole moiety, on the other hand, is a five-membered aromatic ring containing two adjacent nitrogen atoms. Pyrazoles are well-known for their stability and ability to participate in various chemical reactions, including cyclization and conjugation. This makes them valuable in the synthesis of complex molecules with intricate architectures. The combination of these two moieties in the same molecule creates a unique chemical entity with potential for versatile reactivity and biological activity.

In terms of synthesis, the compound can be prepared through a variety of methods, including but not limited to nucleophilic substitution, condensation reactions, and ring-closing metathesis. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such compounds. For example, the use of transition metal catalysts has facilitated the construction of the azetidine ring via enamine-mediated cyclization processes.

The compound's potential applications extend beyond pharmaceuticals. Its structural features make it a candidate for use in materials science, particularly in the development of advanced polymers or nanomaterials. The presence of both saturated and aromatic rings could impart unique mechanical or electronic properties to materials incorporating this compound.

From an environmental standpoint, researchers have also explored the biodegradability and eco-friendly synthesis routes for this compound. As sustainability becomes increasingly important in chemical research, there is growing interest in developing green chemistry approaches to synthesize such molecules while minimizing environmental impact.

In conclusion, CAS No 2138805-11-3 represents a promising compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an important role in advancing both scientific knowledge and practical applications.